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Compound of Interest

Compound Name: Methyl 2-heptenoate

Cat. No.: B1336845 Get Quote

Essential Safety and Handling Guide for Methyl 2-
heptenoate
For Immediate Use by Laboratory Personnel

This guide provides critical safety, handling, and disposal information for Methyl 2-heptenoate,

tailored for research, scientific, and drug development professionals. The following procedures

are designed to ensure the safe and effective use of this chemical in a laboratory setting.

Chemical Identification and Properties
Property Value

Chemical Name Methyl 2-heptenoate

Synonyms
methyl (E)-hept-2-enoate, 2-Heptenoic acid

methyl ester

CAS Number 22104-69-4

Molecular Formula C₈H₁₄O₂[1][2]

Molecular Weight 142.20 g/mol [1]

Appearance Colorless liquid (presumed)

Odor
Fruity/Characteristic (presumed based on

similar esters)
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Hazard Identification and Personal Protective Equipment
(PPE)
Based on data for structurally similar compounds such as Methyl Heptanoate and other

flammable esters, Methyl 2-heptenoate should be handled as a flammable liquid that can

cause skin and eye irritation.[3]

Hazard
Required Personal Protective Equipment
(PPE)

Flammable Liquid

Flame-retardant lab coat. Work in a well-

ventilated area, preferably a chemical fume

hood. Keep away from heat, sparks, and open

flames.[4][5][6]

Skin Irritant Chemically resistant gloves (e.g., nitrile).[6]

Eye Irritant Chemical safety goggles or a face shield.[7]

Inhalation Risk
Use in a well-ventilated area or a chemical fume

hood to avoid inhaling vapors.[3]

Operational Plan: Step-by-Step Handling Procedures
1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leaks.

Verify that the label matches the product ordered.

Wear appropriate PPE (lab coat, gloves, safety goggles) during inspection.

2. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][7]

Keep in a designated flammables storage cabinet, away from heat, sparks, open flames, and

strong oxidizing agents.[2][4]
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Ensure the storage area has adequate ventilation.

3. Preparation and Use:

Conduct all work with Methyl 2-heptenoate inside a certified chemical fume hood to

minimize inhalation exposure.

Ensure an eyewash station and safety shower are readily accessible.

Ground and bond containers when transferring material to prevent static discharge.[5] Use

only non-sparking tools.[5]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.

4. Emergency Procedures:

Spills:

Evacuate the area and remove all ignition sources.[5]

Ventilate the area.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal.[4]

For large spills, contact your institution's environmental health and safety (EHS)

department immediately.

Fire:

Use a dry chemical, CO₂, or alcohol-resistant foam extinguisher. Do not use a direct water

jet as it may spread the fire.[4]

If the fire is large or cannot be controlled, evacuate the area and call for emergency

services.
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[6][8]

Disposal Plan
Waste Collection:

Collect all waste containing Methyl 2-heptenoate in a designated, properly labeled, and

sealed container.

Do not mix with incompatible waste streams.

Disposal:

Dispose of chemical waste in accordance with all local, state, and federal regulations.

Contact your institution's EHS department for specific disposal procedures. Do not pour

down the drain.[4]

Visual Safety Workflow
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The following diagram illustrates the standard operating procedure for handling Methyl 2-
heptenoate, from initial preparation to final disposal, to ensure a safe laboratory environment.

Preparation
- Don PPE

- Work in Fume Hood

Handling & Use
- Grounding/Bonding

- Use Non-Sparking Tools

Proceed

Spill Occurs

If Spill
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Spill Response
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First Aid
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- Flammables Cabinet
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Dispose of Cleanup Materials
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Caption: Workflow for Safe Handling of Methyl 2-heptenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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